![molecular formula C7H7N3O3S B2788039 2-Oxo-4-(1,3-thiazol-5-yl)imidazolidine-4-carboxylic acid CAS No. 2248405-35-6](/img/structure/B2788039.png)
2-Oxo-4-(1,3-thiazol-5-yl)imidazolidine-4-carboxylic acid
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Description
“2-Oxo-4-(1,3-thiazol-5-yl)imidazolidine-4-carboxylic acid” is a compound that contains both imidazole and thiazole rings . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Thiazole, on the other hand, is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms .
Synthesis Analysis
The synthesis of compounds containing imidazole and thiazole rings has been widely studied due to their broad range of chemical and biological properties . For instance, Desai et al. synthesized a compound with a similar structure and evaluated its antimicrobial potential .Molecular Structure Analysis
The imidazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons . The thiazole ring is also planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Chemical Reactions Analysis
The chemical reactions involving compounds with imidazole and thiazole rings are diverse. For instance, the C-5 atom of the thiazole ring can undergo electrophilic substitution, and the C-2 atom can undergo nucleophilic substitution .Physical and Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .Future Directions
The future directions for the study of “2-Oxo-4-(1,3-thiazol-5-yl)imidazolidine-4-carboxylic acid” could involve further exploration of its synthesis, chemical reactions, and biological activities. Given the wide range of biological activities exhibited by imidazole and thiazole derivatives, this compound could potentially be developed into a new drug that overcomes current public health problems .
Properties
IUPAC Name |
2-oxo-4-(1,3-thiazol-5-yl)imidazolidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O3S/c11-5(12)7(2-9-6(13)10-7)4-1-8-3-14-4/h1,3H,2H2,(H,11,12)(H2,9,10,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKNLICWHWMLRTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC(=O)N1)(C2=CN=CS2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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